Cas no 4146-23-0 (4-chloro-2-methyl-1,3-benzothiazole)

4-chloro-2-methyl-1,3-benzothiazole structure
4146-23-0 structure
Product Name:4-chloro-2-methyl-1,3-benzothiazole
CAS No:4146-23-0
MF:C8H6ClNS
MW:183.657939434052
CID:325016
PubChem ID:3765784
Update Time:2025-04-19

4-chloro-2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylbenzo[d]thiazole
    • 4-Chloro-2-methyl-1,3-benzothiazole
    • 4-chloro-2-methyl-benzothiazole
    • Benzothiazole,4-chloro-2-methyl-
    • 4-Chlor-2-methyl-benzothiazol
    • 4-CHLORO-2-METHYLBENZOTHIAZOLE
    • AC1MXHNQ
    • ANW-62798
    • CTK8B9623
    • SureCN2615997
    • AKOS006273745
    • F83508
    • Benzothiazole, 4-chloro-2-methyl- (6CI,7CI,8CI,9CI)
    • Benzothiazole, 4-chloro-2-methyl-
    • SCHEMBL2615997
    • 4146-23-0
    • EN300-1613365
    • CS-0282422
    • MB01603
    • DTXSID20396114
    • DB-332147
    • WVODSIBUYCZFCU-UHFFFAOYSA-N
    • 4-chloro-2-methyl-1,3-benzothiazole
    • Inchi: 1S/C8H6ClNS/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,1H3
    • InChI Key: WVODSIBUYCZFCU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(C)S2

Computed Properties

  • Exact Mass: 182.99108
  • Monoisotopic Mass: 182.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89

4-chloro-2-methyl-1,3-benzothiazole Pricemore >>

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